Cas no 1236285-87-2 (Diosbulbin L)

Diosbulbin L Properties

Names and Identifiers

• Diosbulbin L
• (2S,4aS,6aS,7R,9R,10aR,10bS)-2-(3-Furanyl)dodecahydro-9-hydroxy-10b-methyl-4,6-dioxo-2H-naphtho[2,1-c]pyran-7-carboxylic acid
• [ "" ]
• 18-O-Demethyldiosbulbi F
• 1236285-87-2
• (2S,4aS,6aS,7R,9R,10aR,10bS)-2-(furan-3-yl)-9-hydroxy-10b-methyl-4,6-dioxo-1,2,4a,5,6a,7,8,9,10,10a-decahydrobenzo[f]isochromene-7-carboxylic acid
• 18-O-Demethyldiosbulbin F
• AKOS032962736
• (2S,4aS,6aS,7R,9R,10aR,10bS)-2-(furan-3-yl)-9-hydroxy-10b-methyl-4,6-dioxo-1,2,4a,5,6a,7,8,9,10,10a-decahydrobenzo(f)isochromene-7-carboxylic acid
• +Expand

• InChIKey： PESWLPIIHLYDJT-OXIVVSFQSA-N
• Inchi： InChI=1S/C19H22O7/c1-19-7-15(9-2-3-25-8-9)26-18(24)13(19)6-14(21)16-11(17(22)23)4-10(20)5-12(16)19/h2-3,8,10-13,15-16,20H,4-7H2,1H3,(H,22,23)/t10-,11+,12+,13+,15-,16+,19-/m0/s1
• SMILES： C[C@@]12C[C@H](OC(=O)[C@H]1CC(=O)[C@H]3[C@H]2C[C@H](C[C@H]3C(=O)O)O)c4ccoc4

Computed Properties

• Exact Mass: 362.13700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 362.13655304g/mol
• Heavy Atom Count: 26
• Complexity: 631
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 114Ų

Experimental Properties

• LogP: 1.95080
• PSA: 114.04000
• Boiling Point: 629.5±55.0 °C at 760 mmHg
• Melting Point: 143-144 ºC
• Vapor Pressure: 0.0±1.9 mmHg at 25°C
• Flash Point: 334.5±31.5 °C
• Solubility: Slightly soluble (1.6 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.365±0.06 g/cm3 (20 ºC 760 Torr),